88-82-4

2,3,5-Triiodobenzoic acid

In Stock

• CAS RN:
• 88-82-4

• Formula:
• C7H3I3O2

• InChI:
• InChI=1S/C7H3I3O2/c8-3-1-4(7(11)12)6(10)5(9)2-3/h1-2H,(H,11,12)

• InChIKey:
• ZMZGFLUUZLELNE-UHFFFAOYSA-N

• 2, 3, 5-Triiodobenzoic acid (TIBA, cas 88-82-4) is used as a plant growth regulator and controller. It suppresses somatic embryo formation and postembryonic shoot / root development in Eleutherococcus senticosus. 2, 3, 5-Triiodobenzoic acid (TIBA) is an auxin transport inhibitor, much like its naturally occurring relative Quercetin.

1,1-Diethoxyheptane

In Stock

• CAS RN:
• 688-82-4

• Formula:
• C11H24O2

• InChI:
• InChI=1S/C11H24O2/c1-4-7-8-9-10-11(12-5-2)13-6-3/h11H,4-10H2,1-3H3

• InChIKey:
• UGOCNHASEZIJFQ-UHFFFAOYSA-N

• 1,1-Diethoxyheptane is a useful research compound. Its molecular formula is C11H24O2 and its molecular weight is 188.31 g/mol. The purity is usually 95%.

D-Arabinitol

In Stock

• CAS RN:
• 488-82-4

• Formula:
• C5H12O5

• InChI:
• InChI=1S/C5H12O5/c6-1-3(8)5(10)4(9)2-7/h3-10H,1-2H2/t3-,4-/m1/s1

• InChIKey:
• HEBKCHPVOIAQTA-QWWZWVQMSA-N

• Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards
  D-arabinitol is the D-enantiomer of arabinitol. It is an enantiomer of a L-arabinitol.
  D-Arabitol, also known as D-lyxitol or D-arabinol, belongs to the class of organic compounds known as sugar alcohols. These are hydrogenated forms of carbohydrate in which the carbonyl group (aldehyde or ketone, reducing sugar) has been reduced to a primary or secondary hydroxyl group. D-Arabitol exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). D-Arabitol has been detected in multiple biofluids, such as urine, blood, and cerebrospinal fluid. Within the cell, D-arabitol is primarily located in the cytoplasm. D-Arabitol is also a par...

3,4,5-Trimethoxybenzylidenemalononitrile

In Stock

• CAS RN:
• 5688-82-4

• Formula:
• C13H12N2O3

• InChI:
• InChI=1S/C13H12N2O3/c1-16-11-5-9(4-10(7-14)8-15)6-12(17-2)13(11)18-3/h4-6H,1-3H3

• InChIKey:
• SHANJVNUXNVEJC-UHFFFAOYSA-N

• 3,4,5-Trimethoxybenzylidenemalononitrile is a useful research compound. Its molecular formula is C13H12N2O3 and its molecular weight is 244.25 g/mol. The purity is usually 95%.

(2,2-Dimethyl-1,3-dioxolan-4-yl)methyl prop-2-enoate

• CAS RN:
• 13188-82-4

• Formula:
• C9H14O4

• InChI:
• InChI=1S/C9H14O4/c1-4-8(10)11-5-7-6-12-9(2,3)13-7/h4,7H,1,5-6H2,2-3H3

• InChIKey:
• SXTYVVNJGZOYRX-UHFFFAOYSA-N

• (2,2-Dimethyl-1,3-dioxolan-4-yl)methyl prop-2-enoate is a useful research compound. Its molecular formula is C9H14O4 and its molecular weight is 186.2 g/mol. The purity is usually 95%.

Europium(3+);2,2,3,3,4,4,4-heptafluoro-1-(4,7,7-trimethyl-3-oxo-2-bicyclo[2.2.1]heptanylidene)butan-1-olate

In Stock

• CAS RN:
• 34788-82-4

• Formula:
• C42H42EuF21O6

• InChI:
• InChI=1S/3C14H15F7O2.Eu/c3*1-10(2)6-4-5-11(10,3)8(22)7(6)9(23)12(15,16)13(17,18)14(19,20)21;/h3*6,23H,4-5H2,1-3H3;/q;;;+3/p-3

• InChIKey:
• VGLKHVQPWGFXEG-UHFFFAOYSA-K

• Europium(3+);2,2,3,3,4,4,4-heptafluoro-1-(4,7,7-trimethyl-3-oxo-2-bicyclo[2.2.1]heptanylidene)butan-1-olate is a useful research compound. Its molecular formula is C42H42EuF21O6 and its molecular weight is 1193.7 g/mol. The purity is usually 95%.

ethyl 6-hydroxy-4-oxo-1,2-dihydro-4H-pyrrolo[3,2,1-ij]quinoline-5-carboxylate

In Stock

• CAS RN:
• 84088-82-4

• Formula:
• C14H13NO4

• InChI:
• InChI=1S/C14H13NO4/c1-2-19-14(18)10-12(16)9-5-3-4-8-6-7-15(11(8)9)13(10)17/h3-5,16H,2,6-7H2,1H3

• InChIKey:
• UFMJUWOLIFFYKD-UHFFFAOYSA-N

• Ethyl 6-hydroxy-4-oxo-1,2-dihydro-4H-pyrrolo[3,2,1-ij]quinoline-5-carboxylate is a useful research compound. Its molecular formula is C14H13NO4 and its molecular weight is 259.26g/mol. The purity is usually 95%.

Quinacillin sulfone

• CAS RN:
• 76788-82-4

• Formula:
• C18H16N4O8S

• InChI:
• InChI=1S/C18H16N4O8S/c1-18(2)12(17(27)28)22-14(24)11(15(22)31(18,29)30)21-13(23)9-10(16(25)26)20-8-6-4-3-5-7(8)19-9/h3-6,11-12,15H,1-2H3,(H,21,23)(H,25,26)(H,27,28)/t11-,12+,15-/m1/s1

• InChIKey:
• VTNDHSZKSSVBGD-TYNCELHUSA-N

• Quinacillin sulfone, also known as Quinacillin sulfone, is a useful research compound. Its molecular formula is C18H16N4O8S and its molecular weight is 448.4 g/mol. The purity is usually 95%.

Tert-butyl 2-methylpyrrolidine-1-carboxylate

In Stock

• CAS RN:
• 144688-82-4

• Formula:
• C10H19NO2

• InChI:
• InChI=1S/C10H19NO2/c1-8-6-5-7-11(8)9(12)13-10(2,3)4/h8H,5-7H2,1-4H3

• InChIKey:
• PPUYUEPZGGATCN-UHFFFAOYSA-N

• Tert-butyl 2-methylpyrrolidine-1-carboxylate is a useful research compound. Its molecular formula is C10H19NO2 and its molecular weight is 185.267. The purity is usually 95%.

N-(2-morpholin-4-ylethyl)-3-(2-oxo-1,3-benzoxazol-3-yl)propanamide

Usually In Stock

• CAS RN:
• 851988-82-4

• Formula:
• C16H21N3O4

• InChI:
• InChI=1S/C16H21N3O4/c20-15(17-6-8-18-9-11-22-12-10-18)5-7-19-13-3-1-2-4-14(13)23-16(19)21/h1-4H,5-12H2,(H,17,20)

• InChIKey:
• HEJYDCLMVPYVQC-UHFFFAOYSA-N

• N-(2-morpholin-4-ylethyl)-3-(2-oxo-1,3-benzoxazol-3-yl)propanamide is a useful research compound. Its molecular formula is C16H21N3O4 and its molecular weight is 319.361. The purity is usually 95%.

7-chloro-3-[(4-ethylphenyl)sulfonyl]-N,N-diisobutyl[1,2,3]triazolo[1,5-a]quinazolin-5-amine

In Stock

• CAS RN:
• 893788-82-4

• Formula:
• C25H30ClN5O2S

• InChI:
• InChI=1S/C25H30ClN5O2S/c1-6-18-7-10-20(11-8-18)34(32,33)25-24-27-23(30(14-16(2)3)15-17(4)5)21-13-19(26)9-12-22(21)31(24)29-28-25/h7-13,16-17H,6,14-15H2,1-5H3

• InChIKey:
• DNVJRTYKXZMKAX-UHFFFAOYSA-N

• 7-chloro-3-[(4-ethylphenyl)sulfonyl]-N,N-diisobutyl[1,2,3]triazolo[1,5-a]quinazolin-5-amine is a useful research compound. Its molecular formula is C25H30ClN5O2S and its molecular weight is 500.06. The purity is usually 95%.

3'-Cyano-3-(3-fluorophenyl)propiophenone

In Stock

• CAS RN:
• 898788-82-4

• Formula:
• C16H12FNO

• InChI:
• InChI=1S/C16H12FNO/c17-15-6-2-3-12(10-15)7-8-16(19)14-5-1-4-13(9-14)11-18/h1-6,9-10H,7-8H2

• InChIKey:
• USDFCGJFWAAGMP-UHFFFAOYSA-N

• 3'-Cyano-3-(3-fluorophenyl)propiophenone is a useful research compound. Its molecular formula is C16H12FNO and its molecular weight is 253.27 g/mol. The purity is usually 95%.

4-(3-(2-Nitro-9-(10H)acridinon-10-yl)propyl)-1-piperazineethanol

• CAS RN:
• 107088-82-4

• Formula:
• C22H26N4O4

• InChI:
• InChI=1S/C22H26N4O4/c27-15-14-24-12-10-23(11-13-24)8-3-9-25-20-5-2-1-4-18(20)22(28)19-16-17(26(29)30)6-7-21(19)25/h1-2,4-7,16,27H,3,8-15H2

• InChIKey:
• YXFPGAXZWSKMLW-UHFFFAOYSA-N

• 4-(3-(2-Nitro-9-(10H)acridinon-10-yl)propyl)-1-piperazineethanol, also known as 4-(3-(2-Nitro-9-(10H)acridinon-10-yl)propyl)-1-piperazineethanol, is a useful research compound. Its molecular formula is C22H26N4O4 and its molecular weight is 410.5 g/mol. The purity is usually 95%.

Tert-butyl 4-(6-((6-bromo-8-cyclopentyl-5-methyl-7-oxo-7,8-dihydropyrido[2,3-d]pyrimidin-2-yl)amino)pyridin-3-yl)piperazine-1-carboxylate

In Stock

• CAS RN:
• 571188-82-4

• Formula:
• C27H34BrN7O3

• InChI:
• InChI=1S/C27H34BrN7O3/c1-17-20-16-30-25(32-23(20)35(24(36)22(17)28)18-7-5-6-8-18)31-21-10-9-19(15-29-21)33-11-13-34(14-12-33)26(37)38-27(2,3)4/h9-10,15-16,18H,5-8,11-14H2,1-4H3,(H,29,30,31,32)

• InChIKey:
• UTSOLZWQDXJQRH-UHFFFAOYSA-N

• Tert-butyl 4-(6-((6-bromo-8-cyclopentyl-5-methyl-7-oxo-7,8-dihydropyrido[2,3-d]pyrimidin-2-yl)amino)pyridin-3-yl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C27H34BrN7O3 and its molecular weight is 584.5 g/mol. The purity is usually 95%.

2-((6-(3,5-dimethylphenoxy)pyrimidin-4-yl)thio)-N-(4-(methylthio)benzyl)acetamide

In Stock

• CAS RN:
• 1030088-82-4

• Formula:
• C22H23N3O2S2

• InChI:
• InChI=1S/C22H23N3O2S2/c1-15-8-16(2)10-18(9-15)27-21-11-22(25-14-24-21)29-13-20(26)23-12-17-4-6-19(28-3)7-5-17/h4-11,14H,12-13H2,1-3H3,(H,23,26)

• InChIKey:
• HORAIJIAENEUMN-UHFFFAOYSA-N

• 2-((6-(3,5-dimethylphenoxy)pyrimidin-4-yl)thio)-N-(4-(methylthio)benzyl)acetamide is a useful research compound. Its molecular formula is C22H23N3O2S2 and its molecular weight is 425.57. The purity is usually 95%.

2-((4-Fluorophenyl)thio)-1-(7-phenyl-1,4-thiazepan-4-yl)ethanone

In Stock

• CAS RN:
• 1797288-82-4

• Formula:
• C19H20FNOS2

• InChI:
• InChI=1S/C19H20FNOS2/c20-16-6-8-17(9-7-16)24-14-19(22)21-11-10-18(23-13-12-21)15-4-2-1-3-5-15/h1-9,18H,10-14H2

• InChIKey:
• YNMQUMHEWCJGRZ-UHFFFAOYSA-N

• 2-((4-Fluorophenyl)thio)-1-(7-phenyl-1,4-thiazepan-4-yl)ethanone is a useful research compound. Its molecular formula is C19H20FNOS2 and its molecular weight is 361.49. The purity is usually 95%.

(3-((4-Fluorophenyl)sulfonyl)azetidin-1-yl)(2-(methylthio)pyridin-3-yl)methanone

In Stock

• CAS RN:
• 1797688-82-4

• Formula:
• C16H15FN2O3S2

• InChI:
• InChI=1S/C16H15FN2O3S2/c1-23-15-14(3-2-8-18-15)16(20)19-9-13(10-19)24(21,22)12-6-4-11(17)5-7-12/h2-8,13H,9-10H2,1H3

• InChIKey:
• KJMMGMWYENPVOK-UHFFFAOYSA-N

• (3-((4-Fluorophenyl)sulfonyl)azetidin-1-yl)(2-(methylthio)pyridin-3-yl)methanone is a useful research compound. Its molecular formula is C16H15FN2O3S2 and its molecular weight is 366.43. The purity is usually 95%.